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Compound of Interest

Compound Name: 9,10-Dihydrotrichodermol

Cat. No.: B15179394 Get Quote

Essential Safety and Handling Guide for 9,10-
Dihydrotrichodermol
This guide provides crucial safety and logistical information for the handling and disposal of

9,10-Dihydrotrichodermol, tailored for researchers, scientists, and professionals in drug

development. The following procedural steps and data are intended to ensure safe laboratory

practices and build confidence in chemical handling protocols.

Hazard Identification and Classification
9,10-Dihydrotrichodermol is a hazardous substance with multiple health risks. According to

the Global Harmonized System (GHS), it is classified as follows:
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.

Skin Irritation Category 2 H315: Causes skin irritation.

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation.

Carcinogenicity Category 2
H351: Suspected of causing

cancer.

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H336: May cause drowsiness

or dizziness.

Specific Target Organ Toxicity

(Repeated Exposure), Oral
Category 1

H372: Causes damage to

organs (Liver, Kidney) through

prolonged or repeated

exposure if swallowed.

Short-term (acute) aquatic

hazard
Category 3 H402: Harmful to aquatic life.

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is essential to minimize exposure and ensure personal

safety.
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Protection Type Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side-

shields or goggles. Face

shield.

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Protective

clothing.

Gloves must be inspected prior

to use. Use proper glove

removal technique (without

touching glove's outer surface)

to avoid skin contact with this

product. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands. The selected protective

gloves have to satisfy the

specifications of Regulation

(EU) 2016/425 and the

standard EN 374 derived from

it.[1] Full contact: Material:

Nitrile rubber, Minimum layer

thickness: 0.11 mm, Break

through time: 480 min. Splash

contact: Material: Nitrile rubber,

Minimum layer thickness: 0.11

mm, Break through time: 480

min.[1]

Respiratory Protection Self-contained breathing

apparatus.

Where risk assessment shows

air-purifying respirators are

appropriate use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges as a backup to
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engineering controls. If the

respirator is the sole means of

protection, use a full-face

supplied air respirator. Use

respirators and components

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).

Body Protection
Complete suit protecting

against chemicals.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the chemical's integrity and preventing

accidental exposure.

Handling:

Avoid contact with skin and eyes.[2]

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Wash hands before breaks and at the end of the workday.[1]

Handle in accordance with good industrial hygiene and safety practice.[1][3]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[3]
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Store in a cool place.

Store under inert gas.

Light sensitive.

Hygroscopic.

Accidental Release and Disposal Plan
A clear plan for managing spills and disposing of waste is mandatory for a safe laboratory

environment.

Accidental Release Measures:

Evacuation: Evacuate personnel to safe areas.[1]

Personal Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[1] Use personal protective equipment.

Containment: Prevent further leakage or spillage if safe to do so.[1] Do not let product enter

drains.

Clean-up: Sweep up and shovel. Keep in suitable, closed containers for disposal.

Disposal:

Dispose of contents/container in accordance with local/regional/national/international

regulations.

Contaminated packaging should be disposed of in the same manner as the product itself.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

If Inhaled

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

In Case of Eye Contact Flush eyes with water as a precaution.[1]

If Swallowed

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1]

Experimental Workflow for Handling 9,10-
Dihydrotrichodermol
The following diagram outlines the logical workflow for the safe handling of 9,10-
Dihydrotrichodermol from preparation to disposal.
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Preparation Phase

Handling Phase

Post-Experiment Phase

Emergency Protocol

Review Safety Data Sheet (SDS)

Assemble Required PPE

Prepare Work Area (Fume Hood)

Weighing and Aliquoting

Begin Experiment

Experimental Procedure

Temporary Storage of Active Experiment

Decontaminate Work Surfaces

Conclude Experiment

Segregate and Label Waste

Proper Disposal of Waste

Workflow Complete

End of Workflow

Accidental Spill or Exposure

Follow First Aid Measures

Report Incident

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 9,10-Dihydrotrichodermol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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